Cas no 5577-72-0 (Methacryloxymethyltriethoxysilane)

Methacryloxymethyltriethoxysilane is a hybrid organosilane compound combining methacrylate and triethoxysilane functionalities. Its key advantage lies in its dual reactivity, enabling covalent bonding with both organic polymers and inorganic substrates. The methacrylate group facilitates free-radical polymerization, while the hydrolyzable ethoxy groups allow condensation with hydroxyl-bearing surfaces like glass, metals, or minerals. This bifunctional nature enhances adhesion, durability, and compatibility in composite materials, coatings, and adhesives. The compound is particularly valued in silane coupling applications, where it improves interfacial strength in filled systems and promotes crosslinking in moisture-cure formulations. Its stability and controlled hydrolysis kinetics make it suitable for demanding industrial applications.
Methacryloxymethyltriethoxysilane structure
5577-72-0 structure
Product name:Methacryloxymethyltriethoxysilane
CAS No:5577-72-0
MF:C11H22O5Si
MW:262.3749
MDL:MFCD00156470
CID:46016
PubChem ID:16225403

Methacryloxymethyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

    • Methacryloxymethyltriethoxysilane
    • triethoxysilylmethyl 2-methylprop-2-enoate
    • Geniosil XL 36
    • Triaethoxy-methacryloyloxymethyl-silan
    • triethoxy-methacryloyloxymethyl-silane
    • Methacrylic Acid (Triethoxysilyl)methyl Ester (stabilized with MEHQ)
    • 2-Propenoic acid, 2-methyl-, (triethoxysilyl)methyl ester
    • (triethoxysilyl)methyl methacrylate
    • UZIAQVMNAXPCJQ-UHFFFAOYSA-N
    • (methacryloyloxymethyl)triethoxysilane
    • VZ36256
    • (triethoxysilyl)methyl 2-methylprop-2-enoate
    • FT-0711061
    • DTXSID7075399
    • E75860
    • SCHEMBL5682041
    • MFCD00156470
    • SCHEMBL80190
    • (Triethoxysilyl)methyl Methacrylate (stabilized with MEHQ)
    • C11H22O5Si
    • A870099
    • BS-49114
    • methacryloxymethyl triethoxysilane
    • 5577-72-0
    • 4-N-BOC-CYCLOHEXYACETICACIDMETHYLESTER
    • T3852
    • 2-Propenoic acid
    • MDL： MFCD00156470
    • Inchi： 1S/C11H22O5Si/c1-6-14-17(15-7-2,16-8-3)9-13-11(12)10(4)5/h4,6-9H2,1-3,5H3
    • InChI Key： UZIAQVMNAXPCJQ-UHFFFAOYSA-N
    • SMILES： [Si](C([H])([H])OC(C(=C([H])[H])C([H])([H])[H])=O)(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 262.12400
  • Monoisotopic Mass: 262.12365033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54

Experimental Properties

  • Density: 0,998 g/cm3
  • Melting Point: <0°C
  • Boiling Point: 97°C/3.5mmHg(lit.)
  • Flash Point: 100°C
  • PSA: 53.99000
  • LogP: 2.11160

Methacryloxymethyltriethoxysilane Security Information

Methacryloxymethyltriethoxysilane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A962429-5g
(Triethoxysilyl)methyl methacrylate
 5577-72-0 97% GC(stabilized with MEHQ)
5g
 $30.0 2025-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M95190-5g
Triethoxysilylmethyl 2-methylprop-2-enoate
 5577-72-0
5g
 ¥236.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M95190-1g
Triethoxysilylmethyl 2-methylprop-2-enoate
 5577-72-0
1g
 ¥66.0 2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M833939-1ml
Methacryloxymethyl Triethoxysilane
 5577-72-0 97%
1ml
 ￥58.00 2022-09-01
Ambeed
A962429-1g
(Triethoxysilyl)methyl methacrylate
 5577-72-0 97%GC(stabilizedwithMEHQ)
1g
 $8.0 2023-05-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3852-25G
Methacryloxymethyltriethoxysilane
 5577-72-0 >97.0%(GC)
25G
 ¥1,490.00 2021-05-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T3852-25G
(Triethoxysilyl)methyl Methacrylate (stabilized with MEHQ)
 5577-72-0 >97.0%(GC)
25g
 ¥620.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M303982-1ml
Methacryloxymethyltriethoxysilane
 5577-72-0 97%，MEHQ
1ml
 ¥52.90 2023-09-01
Fluorochem
S10520-10g
Methacryloxymethyltriethoxysilane
 5577-72-0
10g
 ￡79.00 2022-02-28
abcr
AB108761-10g
Methacryloxymethyltriethoxysilane; .
 5577-72-0
10g
 €65.00 2025-02-19

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Amadis Chemical Company Limited
(CAS:5577-72-0)Methacryloxymethyltriethoxysilane
A870099
Purity:99%/99%
Quantity:100g/250g
Price ($):220.0/393.0